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Compound of Interest

Compound Name:
8H-Indeno[1,2-d]thiazol-2-amine

hydrobromide

CAS No.: 115247-57-9

Cat. No.: B048431

Get Quote

An In-depth Technical Guide to the Spectroscopic Profile of 8H-Indeno[1,2-d]thiazol-2-amine

and its Hydrobromide Salt

Introduction
The 8H-indeno[1,2-d]thiazole scaffold is a privileged heterocyclic structure in medicinal

chemistry and drug development. Its rigid, fused-ring system has been identified as a key

pharmacophore in compounds targeting a range of biological entities, including tumor growth

inhibition and adenosine receptors.[1] Notably, recent studies have explored derivatives of this

scaffold as potential inhibitors of the SARS-CoV-2 3CL protease, a critical enzyme for viral

replication, highlighting its contemporary relevance in antiviral research.[2][3]

This technical guide provides a detailed analysis of the spectroscopic characteristics of 8H-

Indeno[1,2-d]thiazol-2-amine and its hydrobromide salt. While comprehensive, peer-reviewed

spectroscopic data for the specific hydrobromide salt is not widely published, this document

leverages established principles of spectroscopic interpretation and available data from closely

related analogues to construct a robust, predictive profile.[2][4] The insights herein are intended
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to equip researchers, medicinal chemists, and drug development professionals with the

foundational knowledge required to identify, characterize, and utilize this important chemical

entity. We will explore the causality behind spectral features and provide validated protocols for

data acquisition, ensuring a trustworthy and authoritative resource.

Molecular Structure and Physicochemical
Properties
The core structure consists of an indene system fused with a 2-aminothiazole ring. The

hydrobromide salt is formed by the protonation of one of the basic nitrogen centers, most likely

the exocyclic amine, given its higher basicity compared to the endocyclic thiazole nitrogen.

Caption: Chemical structures of the free base and its hydrobromide salt.

Table 1: Physicochemical Properties

Property Value Source

Chemical Name
8H-Indeno[1,2-d]thiazol-2-
amine

[5]

CAS Number 85787-95-7 (Free Base) [5]

Molecular Formula C₁₀H₈N₂S [5][6]

Molecular Weight 188.25 g/mol (Free Base) [5]

| Monoisotopic Mass| 188.04082 Da (Free Base) |[6] |

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of

organic compounds. The analysis of ¹H and ¹³C NMR spectra allows for the unambiguous

assignment of protons and carbons within the 8H-indeno[1,2-d]thiazol-2-amine framework.

¹H NMR Spectroscopy
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The proton NMR spectrum provides information on the chemical environment, connectivity, and

number of different types of protons. For the hydrobromide salt, the spectrum is predicted to be

recorded in a polar aprotic solvent like DMSO-d₆ to ensure solubility and minimize proton

exchange.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Rationale and
Discussion

~8.5 - 9.5 Broad Singlet 3H -NH₃⁺

The exocyclic
amine is
protonated by
HBr, forming
an ammonium
salt. This
results in a
significant
downfield shift
and signal
broadening
due to
quadrupolar
coupling with
the ¹⁴N
nucleus and
exchange with
residual water.

~7.3 - 7.6 Multiplet 4H Ar-H

The four protons

on the benzene

ring of the indene

moiety are

expected to

resonate in this

typical aromatic

region. The

specific splitting

patterns will

depend on their

coupling

constants.
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| ~3.9 | Singlet | 2H | -CH₂- | The methylene protons at the 8-position of the indene ring are

chemically equivalent and are expected to appear as a singlet. This is consistent with data from

substituted analogues.[2][3] |

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of non-equivalent carbons and provides insight into

their electronic environment (e.g., sp², sp³, quaternary).

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ) ppm Assignment Rationale and Discussion

~165.0 C2 (-C-NH₃⁺)

This carbon, directly
attached to the protonated
amino group in the
thiazole ring, is expected
to be the most downfield
due to strong deshielding.

~155.0 C3a

A quaternary carbon at the

fusion of the indene and

thiazole rings. Data from

derivatives supports this

region.[3]

~148.0 C9a
The second quaternary carbon

at a ring fusion junction.

~130.0 - 135.0 C4a, C7a

Quaternary carbons of the

benzene ring. Their exact

positions can be confirmed

with 2D NMR techniques like

HMBC.

~118.0 - 129.0 Aromatic CH
The four methine carbons of

the benzene ring.
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| ~32.5 | C8 (-CH₂-) | The aliphatic methylene carbon, resonating in a typical upfield region for

sp³ carbons. This assignment is strongly supported by published data on numerous derivatives.

[2][3] |

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule,

confirming its molecular weight and elemental composition. For this compound, Electrospray

Ionization (ESI) in positive ion mode is the method of choice.

Expected Mass Spectrometry Data (ESI+)

Parameter Predicted Value Rationale

Calculated Exact Mass 188.04082
For the free base
C₁₀H₈N₂S.

| Observed [M+H]⁺ | 189.04810 | In ESI+, the free base will be protonated to give the molecular

ion plus a proton. This would be the base peak. |

The fragmentation pattern would likely involve the loss of small molecules like HCN or H₂S,

and cleavage of the indene ring system, providing further structural confirmation.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation at specific vibrational frequencies.

Predicted Key IR Absorption Bands
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Wavenumber
(cm⁻¹)

Functional Group Vibration Type
Rationale and
Discussion

~3200 - 2800
(broad)

-NH₃⁺ N-H Stretch

The formation of
the ammonium
hydrobromide salt
will result in a very
broad and strong
absorption in this
region,
characteristic of
ammonium salts.
This band would
obscure other C-H
stretching
vibrations.

~3100 Aromatic C-H C-H Stretch

Sharp, medium-

intensity bands typical

for C-H bonds on an

aromatic ring.

~1620 C=N C=N Stretch

The carbon-nitrogen

double bond within the

thiazole ring.

~1580, ~1470 C=C C=C Stretch
Aromatic ring

stretching vibrations.

~1550 -NH₃⁺ N-H Bend

Asymmetric bending

vibration of the

ammonium group.

| ~750 | C-S | C-S Stretch | The carbon-sulfur bond vibration is typically weak and found in the

fingerprint region. |

Experimental Protocols & Workflows
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To ensure the generation of high-quality, reproducible data, the following standardized

protocols are recommended.

General Sample Preparation
Weigh approximately 5-10 mg of 8H-Indeno[1,2-d]thiazol-2-amine hydrobromide.

For NMR, dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Vortex until fully dissolved.

For IR, the sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR)

accessory or by preparing a KBr pellet.

For MS, prepare a stock solution of ~1 mg/mL in a suitable solvent like methanol or

acetonitrile. Dilute this solution 100-fold with the mobile phase (e.g., 50:50 acetonitrile:water

with 0.1% formic acid) for infusion or LC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048431/docs#spectroscopic-data-of-8h-indeno-1-2-d-
thiazol-2-amine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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